Carbonic acid, ethyl 4-formylphenyl ester

• CAS No.: 50262-54-9
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: ethyl (4-formylphenyl) carbonate
• InChI: InChI=1S/C10H10O4/c1-2-13-10(12)14-9-5-3-8(7-11)4-6-9/h3-7H,2H2,1H3
• InChI Key: SVTPATAPZYXEIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)OC1=CC=C(C=C1)C=O

Description

Carbonic acid, ethyl 4-formylphenyl ester is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 250 mL dry round bottom flask were added 4-hydroxybenzaldehyde (6.11 g, 50.0 mmol), anhydrous CH2Cl2 (150 mL). The solution was cooled in an ice-water bath, then pyridine (4.86 mL, 60.0 mmol) was added. To the resulting solution, ethyl chloroformate (4.78 mL, 50.0 mmol) was added slowly under stirring and N2. The mixture was stirred and warmed to room temperature, then stirred at room temperature overnight. To the reaction mixture, water (100 mL) was added and the CH2Cl2 layer was separated. The aqueous layer was extracted continually with CH2Cl2 (100 mL×2). The combined CH2Cl2 solution was dried over Na2SO4. After removal of the solvent, the residue was purified with a silica gel chromatography (heptane/ethyl acetate, gradient eluting) to give ethyl 4-formylphenyl carbonate (8.92 g) as colorless oil. Yield: 92%. 1H NMR (CDCl3, 300 MHz): δ=10.07 (s, 1H), 8.00 (d, J=8.7 Hz, 2H), 7.45 (d, J=8.7 Hz, 2H), 4.42 (q, J=7.2 Hz, 2H), 1.47 (t, J=7.2 Hz, 3H). 13C NMR (CDCl3, 75.5 MHz): δ=191.0, 155.7, 152.9, 134.2, 131.4, 121.9, 65.4, 14.3.